Cas no 288105-04-4 ((4-(2,2-Diphenylvinyl)phenyl)boronic acid)

• Product Name: (4-(2,2-Diphenylvinyl)phenyl)boronic acid
• CAS No: 288105-04-4
• MF: C₂₀H₁₇BO₂
• MW: 300.158785581589
• MDL: MFCD12911571
• CID: 248818
• PubChem ID: 11392411
• Update Time: 2025-06-15

(4-(2,2-Diphenylvinyl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (4-(2,2-Diphenylvinyl)phenyl)boronic acid
• BORONIC ACID, B-[4-(2,2-DIPHENYLETHENYL)PHENYL]-
• 1,1-diphenyl-2-(4-dihydroxyboronphenyl)ethene
• 1,1-diphenyl-2-(4-dihydroxyboronphenyl)-ethene
• 4-(2,2-diphenylethenyl)phenylboric acid
• 4-(2,2-diphenylvinyl)phenylboric acid
• 4-(2,2-diphenylvinyl)phenylboronic acid
• 4-(2,2-diphenylvinyl)-phenylboronic acid
• AGN-PC-0086W3
• ANW-73458
• CTK8C4897
• SBB071061
• SureCN2835580
• DTXSID80464525
• CS-0112808
• FT-0653030
• [4-(2,2-diphenylethenyl)phenyl]boronic Acid
• FZLBSPJVPHSNBE-UHFFFAOYSA-N
• 288105-04-4
• AKOS015889412
• 2-Diphenylvinyl)phenylboronic acid
• A819606
• [4-(2, 2-diphenylethenyl)phenyl]boronic acid
• SCHEMBL2835580
• (4-(2,2-Diphenylvinyl)phenyl)boronicacid

• MDL： MFCD12911571
• Inchi： 1S/C20H17BO2/c22-21(23)19-13-11-16(12-14-19)15-20(17-7-3-1-4-8-17)18-9-5-2-6-10-18/h1-15,22-23H
• InChI Key： FZLBSPJVPHSNBE-UHFFFAOYSA-N
• SMILES： OB(C1C=CC(=CC=1)/C=C(\C1C=CC=CC=1)/C1C=CC=CC=1)O

Computed Properties

• Exact Mass: 299.13581
• Monoisotopic Mass: 300.1321599g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.18
• Boiling Point: 465.1 °C at 760 mmHg
• Flash Point: 235.1 °C
• PSA: 40.46
• LogP: 2.95530

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on (4-(2,2-Diphenylvinyl)phenyl)boronic acid

Comprehensive Overview of (4-(2,2-Diphenylvinyl)phenyl)boronic acid (CAS No. 288105-04-4): Properties, Applications, and Industry Trends

(4-(2,2-Diphenylvinyl)phenyl)boronic acid (CAS No. 288105-04-4) is a highly versatile boronic acid derivative widely utilized in organic synthesis, pharmaceuticals, and materials science. This compound features a unique diphenylvinyl moiety coupled with a phenylboronic acid group, making it a valuable intermediate for Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern drug discovery and polymer chemistry. Its molecular structure (C₂₀H₁₇BO₂) offers exceptional reactivity, enabling the construction of complex biaryl frameworks with high precision.

The growing demand for boronic acid-based compounds like 288105-04-4 is driven by their pivotal role in targeted drug delivery and bioconjugation. Recent studies highlight its potential in developing cancer therapeutics, particularly as a linker for antibody-drug conjugates (ADCs), a trending topic in precision medicine. Researchers also explore its use in fluorescent probes for bioimaging, addressing the rising interest in non-invasive diagnostics.

In the field of organic electronics, (4-(2,2-Diphenylvinyl)phenyl)boronic acid serves as a precursor for π-conjugated materials, essential for OLEDs and solar cells. Its electron-deficient boronic acid group enhances charge transport properties, aligning with the global push for sustainable energy solutions. Industry reports indicate a surge in patents incorporating this compound for flexible displays and wearable technology.

Synthesis and handling of CAS 288105-04-4 require expertise due to its sensitivity to moisture and oxygen. Best practices recommend storage under inert conditions and use of anhydrous solvents to maintain stability. Analytical techniques like HPLC and NMR are critical for purity assessment, a common query among quality control professionals.

Environmental and regulatory considerations are increasingly shaping the market for boronic acids. The compound’s low eco-toxicity profile and compliance with REACH standards make it attractive for green chemistry initiatives. Manufacturers emphasize waste reduction and catalytic recycling in production, responding to ESG (Environmental, Social, and Governance) trends.

Future prospects for (4-(2,2-Diphenylvinyl)phenyl)boronic acid include innovations in covalent organic frameworks (COFs) and metal-organic frameworks (MOFs), areas gaining traction in nanotechnology forums. Its adaptability to click chemistry further expands applications in biomaterial engineering, a hot topic in academic research and industrial R&D.